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Compound of Interest

Compound Name: Disulfide, bis(3,4-difluorophenyl)

Cat. No.: B1658403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Disulfide, bis(3,4-difluorophenyl). The following procedures are based on guidelines for

chemically similar organofluorine compounds and general laboratory waste management

protocols, in the absence of a specific Safety Data Sheet (SDS) for the exact compound.

I. Immediate Safety Considerations
Prior to handling Disulfide, bis(3,4-difluorophenyl) for disposal, it is crucial to consult your

institution's Chemical Hygiene Plan (CHP) and ensure all actions comply with local, state, and

federal regulations. The Environmental Protection Agency (EPA) regulates chemical waste

under the Resource Conservation and Recovery Act (RCRA), and adherence to these

guidelines is mandatory.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Use safety goggles that meet European standard EN 166 or equivalent.

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.

Respiratory Protection: If working in an area with poor ventilation or potential for aerosol

formation, use a NIOSH/MSHA or European Standard EN 149:2001 approved respirator.[2]
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II. Quantitative Data Summary
The following table summarizes key quantitative data for a closely related compound, Bis(3-

fluorophenyl) disulfide. This information should be used as a reference for assessing the

potential hazards of Disulfide, bis(3,4-difluorophenyl).

Property Value Source

Molecular Formula C12H8F2S2 [3]

Molecular Weight 254.3 g/mol [3]

Appearance Yellow Liquid [2][4]

Odor Unpleasant [4]

Boiling Point 308 °C / 586.4 °F [4]

Flash Point > 110 °C / > 230 °F [4]

Water Solubility Immiscible [4]

III. Experimental Protocol: Waste Disposal
Procedure
This protocol outlines the step-by-step process for the safe disposal of Disulfide, bis(3,4-
difluorophenyl).

1. Waste Identification and Segregation:

Classify Disulfide, bis(3,4-difluorophenyl) as a hazardous chemical waste.
Do not mix this compound with other waste streams unless compatibility has been verified.
Segregate from incompatible materials to prevent hazardous reactions.

2. Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. Plastic
containers are often preferred over glass to minimize the risk of breakage.[1]
The container must be kept closed except when adding waste.
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3. Labeling:

Affix a hazardous waste tag to the container. The label must include:
The full chemical name: "Disulfide, bis(3,4-difluorophenyl)" (avoid abbreviations).
The words "Hazardous Waste".
An accurate accumulation start date.
The name and contact information of the principal investigator or responsible party.
The specific hazards associated with the chemical (e.g., "Skin Irritant," "Eye Irritant").[1]

4. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).
The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.
Ensure the storage area is well-ventilated and away from sources of ignition.[5]

5. Disposal:

Disposal of Disulfide, bis(3,4-difluorophenyl) must be handled through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[1]
Do not dispose of this chemical down the drain or in regular trash.[1][5][6] Halogenated
hydrocarbons should never be flushed down the drain.[6]
Contact your EHS office to schedule a pickup for the hazardous waste.

IV. Workflow and Logical Relationships
The following diagram illustrates the proper disposal workflow for Disulfide, bis(3,4-
difluorophenyl).
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Click to download full resolution via product page

Caption: Disposal workflow for Disulfide, bis(3,4-difluorophenyl).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1658403?utm_src=pdf-body-img
https://www.benchchem.com/product/b1658403?utm_src=pdf-body
https://www.benchchem.com/product/b1658403?utm_src=pdf-custom-synthesis
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.fishersci.fi/store/msds?partNumber=15465337&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_3-fluorophenyl_disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_3-fluorophenyl_disulfide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17186~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:41:13~~Bis(3-fluorophenyl
https://www.chemicalbook.com/msds/bis-3-fluorophenyl-disulfide.pdf
https://www.fishersci.com/us/en/education-products/publications/headline-discoveries/2020/spring-summer-issue/safe-chemical-waste-disposal.html
https://www.benchchem.com/product/b1658403#disulfide-bis-3-4-difluorophenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1658403#disulfide-bis-3-4-difluorophenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1658403#disulfide-bis-3-4-difluorophenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1658403#disulfide-bis-3-4-difluorophenyl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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